N-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]thiophene-3-carboxamide

• IUPAC Name: N-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]thiophene-3-carboxamide
• InChI: InChI=1S/C17H19FN2OS/c18-15-3-1-2-13(10-15)11-20-7-4-16(5-8-20)19-17(21)14-6-9-22-12-14/h1-3,6,9-10,12,16H,4-5,7-8,11H2,(H,19,21)
• InChI Key: ZDDPJKPIRURPKN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CSC=C2)CC3=CC(=CC=C3)F
• Molecular Formula: C17H19FN2OS
• Molecular Weight: 318.4 g/mol

Description

N-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]thiophene-3-carboxamide, also known as FTCP, is a novel synthetic compound that has gained attention in the scientific community due to its potential applications in research. FTCP is a member of the piperidine class of compounds, which are known to have various pharmacological properties.

Mechanism of Action

N-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]thiophene-3-carboxamide acts as a selective dopamine D3 receptor antagonist, which is believed to be responsible for its pharmacological effects. The dopamine D3 receptor is involved in the regulation of mood, motivation, and reward. By blocking this receptor, this compound may have an impact on these processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has an effect on the levels of dopamine in the brain. By blocking the dopamine D3 receptor, this compound may increase the release of dopamine, leading to changes in behavior. This compound has also been shown to have an impact on the levels of other neurotransmitters, including serotonin and norepinephrine.

Advantages and Limitations for Lab Experiments

N-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]thiophene-3-carboxamide has several advantages for use in lab experiments. It is a selective dopamine D3 receptor antagonist, which allows for the study of the specific effects of this receptor on behavior. This compound is also relatively stable and easy to synthesize, making it a useful tool for researchers. However, there are limitations to the use of this compound in lab experiments. Its effects on other neurotransmitters may complicate the interpretation of results, and further research is needed to fully understand its pharmacological properties.

Future Directions

There are several future directions for research on N-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]thiophene-3-carboxamide. One area of interest is the potential use of this compound in the treatment of addiction. The dopamine system is involved in the development of addiction, and this compound may be able to modulate this system to reduce drug-seeking behavior. Another area of research is the development of more selective dopamine D3 receptor antagonists, which may have fewer side effects than this compound. Finally, further studies are needed to fully understand the pharmacological properties of this compound and its potential applications in research.
Conclusion:
This compound is a novel compound with potential applications in scientific research. Its selective dopamine D3 receptor antagonist properties make it a useful tool for studying the role of the dopamine system in behavior. Further research is needed to fully understand its pharmacological properties and potential applications in the treatment of various diseases.

Synthesis Methods

N-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]thiophene-3-carboxamide can be synthesized through a multi-step process involving the reaction of various chemicals. The first step involves the reaction of 3-fluorobenzyl chloride with piperidine to form N-[1-[(3-fluorophenyl)methyl]piperidin-4-yl] chloride. This intermediate is then reacted with thiophene-3-carboxamide to form this compound. The synthesis of this compound has been optimized to produce high yields of pure compound.

Scientific Research Applications

N-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]thiophene-3-carboxamide has been identified as a potential drug candidate for the treatment of various diseases, including depression, anxiety, and schizophrenia. In addition, this compound has been shown to have analgesic and anti-inflammatory properties. This compound has also been used in research to study the role of the dopamine system in the brain and its effects on behavior.